Cas no 1806813-65-9 (3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine)

• Product Name: 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine
• CAS No: 1806813-65-9
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4854760
• Update Time: 2025-05-20

3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine

• Inchi： 1S/C7H7F3N2O/c1-13-5-3(6(8)9)2-12-7(10)4(5)11/h2,6H,11H2,1H3
• InChI Key： IVTRUBBYRNZXPL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1OC)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine

3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine

The compound 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine, with the CAS number 1806813-65-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile platform for various functional groups. The presence of an amino group (-NH2) at position 3, a difluoromethyl group (-CF2H) at position 5, a fluoro group (-F) at position 2, and a methoxy group (-OCH3) at position 4 makes it a unique and valuable molecule for research and development.

Recent studies have highlighted the potential of 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine in drug discovery. The pyridine ring system is known for its ability to act as a bioisostere for other nitrogen-containing heterocycles, making it an attractive target for designing bioactive molecules. The amino group at position 3 provides nucleophilic properties, while the fluoro and difluoromethyl groups introduce electron-withdrawing effects, enhancing the molecule's reactivity and selectivity in biological systems. Additionally, the methoxy group at position 4 contributes to the molecule's solubility and pharmacokinetic profile.

One of the most promising applications of this compound is in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The unique combination of functional groups in 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine allows for precise modulation of kinase activity. Recent research has demonstrated that this compound can inhibit specific kinases with high potency and selectivity, making it a strong candidate for further preclinical studies.

Beyond its role in drug discovery, 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine has also found applications in materials science. Its pyridine ring structure can serve as a building block for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The amino and fluoro groups provide coordination sites for metal ions, enabling the formation of highly ordered and functional materials. These materials have potential uses in gas storage, catalysis, and sensing technologies.

The synthesis of 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the introduction of the amino group via nucleophilic substitution or reductive amination, followed by fluorination reactions to install the fluoro and difluoromethyl groups. The methoxy group is typically introduced through alkylation or acylation reactions. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of safety considerations, 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine must be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks. Storage conditions should also be optimized to prevent degradation or contamination.

Looking ahead, ongoing research into 3-Amino-5-(difluoromethyl)-2-fluoro-4-methoxypyridine aims to explore its potential in other therapeutic areas such as anti-inflammatory agents and antimicrobial compounds. Its ability to modulate multiple biological targets makes it a versatile molecule with broad applicability across various fields.